Cas no 1805399-26-1 (2-Bromo-5-cyano-3-(difluoromethyl)-4-methoxypyridine)

• Product Name: 2-Bromo-5-cyano-3-(difluoromethyl)-4-methoxypyridine
• CAS No: 1805399-26-1
• MF: C₈H₅BrF₂N₂O
• MW: 263.038907766342
• CID: 4858817
• Update Time: 2023-08-19

2-Bromo-5-cyano-3-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-cyano-3-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C8H5BrF2N2O/c1-14-6-4(2-12)3-13-7(9)5(6)8(10)11/h3,8H,1H3
• InChI Key： WPSADVQBVXZOFB-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C(C#N)=CN=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9